4-phenyl-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide

• IUPAC Name: N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]-4-phenylbutanamide
• InChI: InChI=1S/C16H19N3O2S/c20-14(10-4-8-12-6-2-1-3-7-12)17-16-19-18-15(22-16)13-9-5-11-21-13/h1-3,6-7,13H,4-5,8-11H2,(H,17,19,20)
• InChI Key: JSFXOUNGWKSVPW-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NN=C(S2)NC(=O)CCCC3=CC=CC=C3
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol

Description

4-phenyl-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide is a heterocyclic compound featuring a 1,3,4-thiadiazole core substituted with a tetrahydrofuran (THF) moiety at position 5 and a phenylbutanamide group at position 2. The (2Z) configuration indicates the stereochemistry of the imine bond within the thiadiazole ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-phenyl-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide typically involves the reaction of hydrazonoyl halides with alkyl carbothioates or carbothioamides in the presence of a base such as triethylamine . The reaction conditions often require refluxing in an appropriate solvent to facilitate the formation of the thiadiazole ring.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

4-phenyl-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide can undergo various chemical reactions, including:

Oxidation: The thiadiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to yield corresponding amines or alcohols.

Substitution: Electrophilic or nucleophilic substitution reactions can occur at the phenyl or thiadiazole rings.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Halogenating agents or nucleophiles like sodium azide (NaN3) can be used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

4-phenyl-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as an antimicrobial, anticancer, and anti-inflammatory agent.

Materials Science: The compound’s unique structural features make it a candidate for developing new materials with specific electronic or optical properties.

Organic Synthesis: It serves as a building block for synthesizing more complex molecules and exploring new synthetic pathways.

Mechanism of Action

The mechanism of action of 4-phenyl-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: It may influence signaling pathways related to inflammation, cell proliferation, or apoptosis, contributing to its biological effects.

Comparison with Similar Compounds

Structural Comparisons

The target compound’s structure distinguishes it from related 1,3,4-thiadiazoles through its unique substituents:

• Butanamide chain: Introduces a flexible aliphatic linker, contrasting with rigid ester or acetyl groups in analogs like ethyl 5-((1-(6-methyl-2-oxo-2H-chromen-3-yl)ethylidene)hydrazono)-4-phenyl-4,5-dihydro-1,3,4-thiadiazole-2-carboxylate (11c) .

Table 1: Structural Features of Selected Thiadiazole Derivatives

Compound Name (Source)	Substituents at Position 4	Substituents at Position 5	Key Functional Groups
Target Compound	4-phenylbutanamide	Tetrahydrofuran-2-yl	Amide, THF, imine bond (Z-config)
11a ()	Acetyl	Phenyl	Acetyl, coumarin-linked hydrazone
11f ()	Thiophene-2-carbonyl	Phenyl	Thiophene-carbonyl, coumarin
6 ()	Benzamide	Isoxazol-5-yl	Benzamide, isoxazole
8a ()	Acetylpyridinyl	Phenyl	Acetyl, pyridine
[DHFR Inhibitor ()]	4-methoxyphenyl	Phenyl	Sulfonamide, methoxyphenyl

Physicochemical Properties

• Melting Points : Analogs such as 11a–f exhibit melting points ranging from 171°C to 242°C, influenced by substituent bulk and hydrogen-bonding capacity . The THF group in the target compound may lower its melting point compared to fully aromatic derivatives due to reduced crystallinity.
• Spectroscopic Data :
  • IR : The amide C=O stretch (~1660–1680 cm⁻¹) and thiadiazole C=S vibration (~1240–1260 cm⁻¹) align with trends observed in compounds 4–6 () and 11a–f () .
  • NMR : Aromatic protons in the phenylbutanamide group would resonate near δ 7.2–7.8 ppm, similar to compound 6 (), while THF protons would appear at δ 1.5–4.0 ppm .

Biological Activity

The compound 4-phenyl-N-[(2Z)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]butanamide is a derivative of thiadiazole known for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

The molecular formula of this compound is $C_{19}H_{21}N_{5}O_{2}S$ with a molecular weight of 383.5 g/mol. Its structure includes a phenyl group and a tetrahydrofuran moiety, which are significant for its biological activity.

Anticancer Properties

Recent studies have indicated that derivatives of 1,3,4-thiadiazole , including compounds similar to the one in focus, exhibit significant anticancer activities. For instance, certain thiadiazole derivatives have shown IC50 values in the low micromolar range against various cancer cell lines such as:

Cell Line	IC50 (µM)	Reference
HCT116 (colon)	3.29
H460 (lung)	10.0
MCF-7 (breast)	8.0

These findings suggest that the compound may interfere with cellular proliferation and induce apoptosis in cancer cells.

The mechanisms through which thiadiazole derivatives exert their anticancer effects include:

• Inhibition of tubulin polymerization : Some compounds have been shown to inhibit the growth of tumor cells by interfering with microtubule dynamics.
• Induction of apoptosis : Compounds like those derived from thiadiazoles can activate apoptotic pathways in cancer cells without affecting normal cells.

For instance, a related study demonstrated that certain thiadiazole derivatives induced apoptosis in human leukemia cell lines without cytotoxic effects on normal fibroblasts .

Antimicrobial Activity

Thiadiazole derivatives have also been investigated for their antimicrobial properties. Research indicates that these compounds can exhibit activity against various bacterial strains, including Mycobacterium tuberculosis . For example:

Bacterial Strain	Activity Observed	Reference
Mycobacterium tuberculosis	Active against resistant strains
Staphylococcus aureus	Moderate activity

Case Studies

• Cytotoxicity Evaluation : A study evaluated the cytotoxic effects of a series of thiadiazole derivatives on human cancer cell lines using the MTT assay. The results indicated significant growth inhibition across multiple cell types, highlighting the potential of these compounds as anticancer agents .
• Antimicrobial Testing : Another study focused on testing the efficacy of thiadiazole derivatives against multidrug-resistant strains of bacteria, showing promising results that warrant further investigation into their use as antimicrobial agents .